Cas no 50383-94-3 (Butanamide,N-(2-cyanoethyl)-3-methyl-N-(5-nitro-2-thiazolyl)-)

• Product Name: Butanamide,N-(2-cyanoethyl)-3-methyl-N-(5-nitro-2-thiazolyl)-
• CAS No: 50383-94-3
• MF: C₁₁H₁₄N₄O₃S
• MW: 282.318860530853
• CID: 380342
• PubChem ID: 321521
• Update Time: 2025-04-19

Butanamide,N-(2-cyanoethyl)-3-methyl-N-(5-nitro-2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Butanamide,N-(2-cyanoethyl)-3-methyl-N-(5-nitro-2-thiazolyl)-
• N-(2-cyanoethyl)-3-methyl-N-(5-nitro-1,3-thiazol-2-yl)butanamide
• AC1L84G6
• N-(2-cyano-ethyl)-3-methyl-N-(5-nitro-thiazol-2-yl)-butyramide
• NSC273362
• 50383-94-3
• NSC-273362
• DTXSID50313596

• Inchi： 1S/C11H14N4O3S/c1-8(2)6-9(16)14(5-3-4-12)11-13-7-10(19-11)15(17)18/h7-8H,3,5-6H2,1-2H3
• InChI Key： IJZXVECJKKRZPO-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1N(CCC#N)C(CC(C)C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 282.07882
• Monoisotopic Mass: 282.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 100.13
• LogP: 2.86728